5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol

• IUPAC Name: 5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ol
• InChI: InChI=1S/C7H10N2O/c10-6-1-3-9-4-2-8-7(9)5-6/h2,4,6,10H,1,3,5H2
• InChI Key: HPDXVTVGQHLMKG-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=CN=C2CC1O
• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• CAS RN: 1785629-71-1

Description

5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol is a heterocyclic compound. It has been the subject of research due to its potential biological activities.

Synthesis Analysis

The synthesis of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol derivatives has been reported in the literature. The synthesis involves the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux. The synthesis of carbohydrazide was accomplished in six steps from commercially available

Scientific Research Applications

Synthesis and Molecular Applications

• Synthesis of Farnesyltransferase Inhibitors : A study by Dinsmore et al. (2000) described the synthesis of the 8-amino-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine ring system, used to produce farnesyltransferase inhibitor analogues with improved in vivo metabolic stability (Dinsmore et al., 2000).

• Enantioselective Synthesis : Schlepphorst et al. (2018) achieved the enantioselective synthesis of tetrahydroimidazo[1,2-a]pyridines using a ruthenium/N-heterocyclic carbene catalyst. This method directly produced 5,6,7,8-tetrahydroimidazo[1,2-a]pyridines found in numerous bioactive molecules (Schlepphorst et al., 2018).

• Tandem Hydroformylation-Cyclization : Bäuerlein et al. (2009) reported a novel one-pot catalytic synthesis of bicyclic imidazole derivatives, including 8-hydroxy-6-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine, using a tandem hydroformylation-cyclization sequence (Bäuerlein et al., 2009).

Biological Applications

• Serotonin Receptor Antagonists : A study by Ohta et al. (1996) synthesized a series of fused imidazole derivatives, including 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine, as potential 5-hydroxytryptamine (5-HT3) receptor antagonists. These compounds may be useful for treating irritable bowel syndrome and nausea associated with cancer chemotherapy (Ohta et al., 1996).

• Insecticidal Applications : Zhang et al. (2010) synthesized tetrahydroimidazo[1,2-a]pyridine derivatives and evaluated their insecticidal activities against pea aphids. The introduction of a fluoro group at the 2-position significantly increased activities (Zhang et al., 2010).

• Antifungal Activity : Ozdemir et al. (2010) synthesized tetrahydroimidazo[1,2-a]pyridine derivatives and evaluated their anticandidal activity and cytotoxicity. The compound 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid-(4-cyanobenzylidene) showed strong inhibitory activity against Candida species with selective antifungal activity (Ozdemir et al., 2010).

Photophysical and Chemical Properties

• Emissive Properties in Organic Dyes : Marchesi et al. (2019) synthesized a series of tetrahydro (imidazo[1,5-a]pyrid-3-yl)phenols, including derivatives with 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-3-yl, and investigated their photophysical properties. These compounds showed intense fluorescence and large Stokes shift in dichloromethane solution, indicating potential applications as organic dyes (Marchesi et al., 2019).

• Antiulcer and Antisecretory Activity : Scarponi et al. (1985) synthesized a series of tetrahydrobenzimidazoles and tetrahydroimidazo[1,2-a]pyridines, including 5,6,7,8-tetrahydroimidazo[1,2-a]pyridines, and tested their antiulcer and antisecretory activities. Some derivatives showed reasonable antiulcer activity, indicating potential pharmaceutical applications (Scarponi et al., 1985).